N-[4-(aminosulfonyl)benzyl]-2-furamide

• IUPAC Name: N-[(4-sulfamoylphenyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C12H12N2O4S/c13-19(16,17)10-5-3-9(4-6-10)8-14-12(15)11-2-1-7-18-11/h1-7H,8H2,(H,14,15)(H2,13,16,17)
• InChI Key: BWDQCIWVGDLCRA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C12H12N2O4S
• Molecular Weight: 280.30 g/mol

Description

N-[4-(aminosulfonyl)benzyl]-2-furamide is a compound that has been studied for its molecular structure, synthesis methods, and various properties. It is significant in the field of organic chemistry and materials science.

Synthesis Analysis

• N-[4-(aminosulfonyl)benzyl]-2-furamide and related compounds have been synthesized using density functional theory (DFT) methods (FazilathBasha et al., 2021).
• The synthesis of similar compounds often involves nucleophilic displacement reactions and direct poly-condensation methods (Saxena et al., 2003).

Molecular Structure Analysis

• The molecular structure of N-[4-(aminosulfonyl)benzyl]-2-furamide has been studied using vibrational frequency and potential energy distribution (PED) calculations (FazilathBasha et al., 2021).
• X-ray diffraction data has been used to determine the crystal structure of similar compounds (Saeed et al., 2010).

Chemical Reactions and Properties

• The compound has been characterized for its reactivity nature using various methods like Local reactivity descriptor, Natural bond orbital, and Frontier molecular orbital (FMOs) analyses (FazilathBasha et al., 2021).
• Related benzamides and sulfonamides have been studied for their synthesis and antiarrhythmic activity, indicating the broad range of chemical reactions these compounds can undergo (Ellingboe et al., 1992).

Physical Properties Analysis

• The compound's electronic properties, such as HOMO-LUMO, UV-Vis, and MEP maps, have been studied using various solvation impacts based on TD-DFT strategies (FazilathBasha et al., 2021).
• The thermal properties and solubility in polar solvents of similar polyamides have been explored, providing insights into the physical properties of N-[4-(aminosulfonyl)benzyl]-2-furamide related compounds (Saxena et al., 2003).

Chemical Properties Analysis

• Studies on the molecular docking analysis of the compound reveal its potential inhibitory nature with various proteins, indicating significant chemical properties (FazilathBasha et al., 2021).
• The compound's reactivity and interaction with various enzymes have been investigated, which is crucial for understanding its chemical behavior (Ulus et al., 2013).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target it interacts with.

Future Directions

The study and application of this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve studying its pharmacokinetics and pharmacodynamics, as well as conducting clinical trials.